Cas no 1006334-11-7 (3-(3-methyl-1H-pyrazol-1-yl)propanethioamide)

• Product Name: 3-(3-methyl-1H-pyrazol-1-yl)propanethioamide
• CAS No: 1006334-11-7
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD08558186
• CID: 3060157
• PubChem ID: 19616579
• Update Time: 2025-04-21

3-(3-methyl-1H-pyrazol-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-pyrazol-1-yl)-thiopropionamide
• 3-(3-methyl-1H-pyrazol-1-yl)propanethioamide
• 1006334-11-7
• 3-Methyl-1H-pyrazole-1-propanethioamide
• EN300-230726
• 3-(3-methylpyrazol-1-yl)propanethioamide
• BBL040658
• AKOS000313413
• DTXSID601277894
• STK350832
• CS-0282772

• MDL： MFCD08558186
• Inchi： 1S/C7H11N3S/c1-6-2-4-10(9-6)5-3-7(8)11/h2,4H,3,5H2,1H3,(H2,8,11)
• InChI Key： NQAXHRIIWKCSRV-UHFFFAOYSA-N
• SMILES： S=C(CCN1C=CC(C)=N1)N

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.9Ų